Cas no 1279719-00-4 (4-chloro-3-nitro-1H-Indole)

• Product Name: 4-chloro-3-nitro-1H-Indole
• CAS No: 1279719-00-4
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• CID: 1103974
• PubChem ID: 122362522
• Update Time: 2025-04-20

4-chloro-3-nitro-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-nitro-1H-indole
• EN300-732055
• 1279719-00-4
• 4-chloro-3-nitro-1H-Indole

• Inchi： 1S/C8H5ClN2O2/c9-5-2-1-3-6-8(5)7(4-10-6)11(12)13/h1-4,10H
• InChI Key： CNWSMCKDMGTKBS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(=CN2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.6Ų